1-(4-methylphenyl)-3-[3-(trifluoromethyl)phenyl]tetrahydro-1H-thieno[3,4-d]imidazol-2(3H)-one 5,5-dioxide

• IUPAC Name: 1-(4-methylphenyl)-5,5-dioxo-3-[3-(trifluoromethyl)phenyl]-3a,4,6,6a-tetrahydrothieno[3,4-d]imidazol-2-one
• InChI: InChI=1S/C19H17F3N2O3S/c1-12-5-7-14(8-6-12)23-16-10-28(26,27)11-17(16)24(18(23)25)15-4-2-3-13(9-15)19(20,21)22/h2-9,16-17H,10-11H2,1H3
• InChI Key: CRJJWTJXKVPGPF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C3CS(=O)(=O)CC3N(C2=O)C4=CC=CC(=C4)C(F)(F)F
• Molecular Formula: C19H17F3N2O3S
• Molecular Weight: 410.4 g/mol

Description

1-(4-methylphenyl)-3-[3-(trifluoromethyl)phenyl]tetrahydro-1H-thieno[3,4-d]imidazol-2(3H)-one 5,5-dioxide is a useful research compound. Its molecular formula is C19H17F3N2O3S and its molecular weight is 410.41. The purity is usually 95%.
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Scientific Research Applications

Anion Effects on Gas Solubility

Research on ionic liquids, including compounds with structures related to the specified compound, has shown that the nature of the anion significantly influences gas solubilities. Benzene, carbon dioxide, and nitrous oxide exhibit high solubilities in certain ionic liquids, suggesting that these substances, due to their molecular interactions and solubility properties, could play a role in gas separation technologies and environmental applications (Anthony et al., 2005).

Multifunctional Mononuclear Complexes

Studies on bisthienylethenes have led to the synthesis of multifunctional mononuclear complexes that demonstrate distinct magnetic behaviors and photochromic properties. These complexes, which include structural motifs related to the specified chemical, highlight the potential of such compounds in the development of advanced materials with applications in data storage and molecular electronics (Cao et al., 2015).

Synthesis and Structure of Trans-Fused Ureas

The synthesis and structural analysis of compounds with a thieno[3,4-d]imidazol-2-one core, similar to the specified compound, have been explored for their potential in various chemical synthesis applications. X-ray crystallography of such compounds offers insights into their molecular geometry and potential reactivity, contributing to the field of organic synthesis and materials science (Ellis et al., 1972).

Novel Complexes and Supramolecular Frameworks

Research into metal–organic frameworks (MOFs) involving imidazolium-based compounds has led to the discovery of novel complexes with unique structural characteristics. These findings underline the versatility of such compounds in constructing MOFs for applications in catalysis, gas storage, and separation technologies (Sun et al., 2010).

Reactivity and Catalytic Applications

The reactivity of super-electron-rich olefins derived from cyclam, including the synthesis and applications of imidazolium-based compounds, demonstrates their potential in catalytic processes and organic synthesis. These compounds' molecular structures and reactivity patterns provide valuable insights into designing new catalysts and reagents for chemical transformations (Lappert et al., 2009).